Cas no 1853-37-8 (Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6R,7R,8R)-)

Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6R,7R,8R)- structure

1853-37-8 structure

Product Name:Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6R,7R,8R)-

CAS No:1853-37-8

MF:C₂₂H₂₄O₉

MW:432.420567512512

CID:204003

PubChem ID:134632

Update Time:2025-04-19

Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6R,7R,8R)- Chemical and Physical Properties

Names and Identifiers

- Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6R,7R,8R)-
- Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6R
- Podophyllic
- (5R,6R,7R,8R)-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydronaphtho[2,3-d][1,3]dioxole-6-carboxylic acid
- Diaethyl-(2-chlor-1-(2,4-dichlorphenyl))-vinyl-phosphat
- Diaethyl-(2-chlor-1-(2,4-dichlorphenyl))-vinyl-phosphat [German]
- Podophyllic acid
- Podophyllinic acid
- 2,3-trans-Hydroxy acid
- (6R,7R)-9-hydroxy-7-methylol-4-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydrobenzo[f][1,3]benzodioxole-6-carboxylic acid
- (6R,7R)-9-hydroxy-7-(hydroxymethyl)-4-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydrobenzo[f][1,3]benzodioxole-6-carboxylic acid
- (5R)-5,6,7,8-Tetrahydro-8β-hydroxy-7α-(hydroxymethyl)-5β-(3,4,5-trimethoxyphenyl)naphtho[2,3-d]-1,3-dioxole-6β-carboxylic acid
- Q27251810
- (5R,6R,7R,8R)-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-5,6,7,8-tetrahydrobenzo[f][1,3]benzodioxole-6-carboxylic acid
- 16FK9L3306
- UNII-16FK9L3306
- SCHEMBL8016
- 1853-37-8
- CHEMBL32955
- Naphtho(2,3-d)-1,3-dioxole-6-carboxylic acid, 5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-, (5R,6R,7R,8R)-
- Inchi： 1S/C22H24O9/c1-27-16-4-10(5-17(28-2)21(16)29-3)18-11-6-14-15(31-9-30-14)7-12(11)20(24)13(8-23)19(18)22(25)26/h4-7,13,18-20,23-24H,8-9H2,1-3H3,(H,25,26)/t13-,18+,19-,20-/m0/s1
- InChI Key： XRBSKUSTLXISAB-XVVDYKMHSA-N
- SMILES： O[C@H]1C2C=C3C(=CC=2[C@@H](C2C=C(C(=C(C=2)OC)OC)OC)[C@@H](C(=O)O)[C@@H]1CO)OCO3

Computed Properties

Exact Mass: 432.14203234g/mol
Monoisotopic Mass: 432.14203234g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 616
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 124Å²

Experimental Properties

Melting Point: 164-168°
Specific Rotation: D20 -199.9° (c = 0.463 in ethanol), -292.6° (c = 0.671 in pyridine)

Naphtho[2,3-d]-1,3-dioxole-6-carboxylicacid,5,6,7,8-tetrahydro-8-hydroxy-7-(hydroxymethyl)-5-(3,4,5-trimethoxyphenyl)-,(5R,6R,7R,8R)- Related Literature

1. XV.—A chemical investigation of the constituents of Indian and American Podophyllum (Podophyllum emodi and Podophyllum peltatum)

Wyndham R. Dunstan,T. A. Henry J. Chem. Soc. Trans. 1898 73 209
2. Proceedings of the Chemical Society, Vol. 14, No. 189

Proc. Chem. Soc. London 1898 14 33
3. Chemistry of vegetable physiology and agriculture

J. Chem. Soc. Abstr. 1891 60 1131
4. Organic chemistry

J. Chem. Soc. Abstr. 1882 42 933
5. Index of subjects

J. Chem. Soc. Abstr. 1898 74 B730